Cas no 2377031-09-7 (2-(4-Bromotriazol-2-yl)ethanamine;hydrochloride)

• Product Name: 2-(4-Bromotriazol-2-yl)ethanamine;hydrochloride
• CAS No: 2377031-09-7
• MF: C₄H₈BrClN₄
• MW: 227.490118026733
• CID: 6255868
• PubChem ID: 145913537
• Update Time: 2025-10-19

2-(4-Bromotriazol-2-yl)ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2377031-09-7
• 2-(4-Bromotriazol-2-yl)ethanamine;hydrochloride
• 2-(4-bromo-2H-1,2,3-triazol-2-yl)ethan-1-amine hydrochloride
• EN300-7456348

• Inchi： 1S/C4H7BrN4.ClH/c5-4-3-7-9(8-4)2-1-6;/h3H,1-2,6H2;1H
• InChI Key： RBGCDNZLFUVOIU-UHFFFAOYSA-N
• SMILES： BrC1C=NN(CCN)N=1.Cl

Computed Properties

• Exact Mass: 225.96209g/mol
• Monoisotopic Mass: 225.96209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 88.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-(4-Bromotriazol-2-yl)ethanamine;hydrochloride

Recent Advances in the Study of 2-(4-Bromotriazol-2-yl)ethanamine Hydrochloride (CAS: 2377031-09-7)

2-(4-Bromotriazol-2-yl)ethanamine hydrochloride (CAS: 2377031-09-7) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its brominated triazole moiety, serves as a versatile building block for the synthesis of various pharmacologically active molecules. Recent studies have explored its utility in the design of novel inhibitors, probes, and therapeutic agents, highlighting its importance in contemporary research.

The primary focus of recent research involving 2-(4-Bromotriazol-2-yl)ethanamine hydrochloride has been its role in click chemistry and bioorthogonal reactions. The triazole ring, a key structural feature of this compound, is known for its stability and ability to participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. These properties make it an ideal candidate for the development of targeted drug delivery systems and diagnostic tools. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in conjugating with biomolecules, enabling the precise labeling of cellular components for imaging purposes.

Another significant area of investigation has been the compound's potential as a scaffold for kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Researchers have synthesized derivatives of 2-(4-Bromotriazol-2-yl)ethanamine hydrochloride and evaluated their inhibitory activity against specific kinase isoforms. Preliminary results from a 2024 study indicated promising selectivity and potency, suggesting its potential as a lead compound for further optimization.

In addition to its applications in drug discovery, 2-(4-Bromotriazol-2-yl)ethanamine hydrochloride has been explored for its role in chemical biology. Its ability to form stable covalent bonds with proteins and nucleic acids has made it a valuable tool for studying molecular interactions. For example, a recent study utilized this compound to develop a novel probe for detecting protein-protein interactions in live cells, providing insights into cellular signaling pathways. This advancement underscores the compound's versatility and utility in advancing our understanding of complex biological systems.

Despite these promising developments, challenges remain in the widespread adoption of 2-(4-Bromotriazol-2-yl)ethanamine hydrochloride. Issues such as solubility, stability under physiological conditions, and potential off-target effects need to be addressed through further research. However, ongoing studies are actively working to overcome these limitations, with a focus on structural modifications and formulation strategies. The compound's unique properties and broad applicability make it a compelling subject for future investigations in chemical biology and medicinal chemistry.

In conclusion, 2-(4-Bromotriazol-2-yl)ethanamine hydrochloride (CAS: 2377031-09-7) represents a valuable tool in the arsenal of modern researchers. Its applications in click chemistry, kinase inhibition, and chemical biology highlight its potential to drive innovation in drug discovery and molecular studies. As research continues to uncover new uses and refine existing applications, this compound is poised to play an increasingly important role in the advancement of chemical and biomedical sciences.